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Compound of Interest

Compound Name: 2-Nitrobenzenesulfonyl chloride

Cat. No.: B045322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 2-nitrobenzenesulfonyl
chloride. Due to the limited availability of public quantitative solubility data for this compound,

this guide focuses on providing comprehensive qualitative data and detailed experimental

protocols to enable researchers to determine precise solubility values in various organic

solvents.

Introduction
2-Nitrobenzenesulfonyl chloride (Nosyl chloride, NsCl) is a vital reagent in organic synthesis,

primarily utilized for the protection of amines as sulfonamides. The efficiency of synthetic

procedures involving NsCl, including reaction kinetics, purification, and product yield, is

critically dependent on its solubility in the chosen solvent system. This guide offers a summary

of its known qualitative solubility and presents detailed methodologies for its quantitative

determination.

Physicochemical Properties
A brief summary of the key physicochemical properties of 2-nitrobenzenesulfonyl chloride is

provided below for reference.
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Property Value

CAS Number 1694-92-4

Molecular Formula C₆H₄ClNO₄S

Molecular Weight 221.62 g/mol

Appearance White to yellow crystalline powder

Melting Point 63-67 °C[1][2]

Qualitative Solubility Data
2-Nitrobenzenesulfonyl chloride is generally soluble in a range of common aprotic organic

solvents and insoluble in water. The following table summarizes the available qualitative

solubility information.

Solvent Qualitative Solubility

Toluene Soluble[3][4][5][6]

Tetrahydrofuran (THF) Soluble[3][4][5][7]

Dichloromethane (Methylene Chloride) Soluble[3][4][5][7]

Ethyl Acetate Soluble[3][4][5]

Dimethylformamide (DMF) Soluble[3][4][5]

Pyridine Soluble[7]

Water Insoluble[3][4][5]

Alcohols Decomposes in hot alcohols[7]

Experimental Protocols for Quantitative Solubility
Determination
To obtain precise solubility values, standardized experimental procedures are necessary. The

following protocols describe common methods for determining the solubility of a solid organic
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compound like 2-nitrobenzenesulfonyl chloride in an organic solvent.

General Workflow for Solubility Determination
The logical progression for determining the solubility of an organic compound involves a

preliminary qualitative assessment followed by a more rigorous quantitative measurement.

Workflow for Solubility Determination

Start: Select Compound and Solvent

Qualitative Solubility Test
(Rapid Assessment)

Is the compound soluble?

Quantitative Solubility Measurement
(e.g., Gravimetric or Spectroscopic Method)

Yes

Report as 'Insoluble' or 'Sparingly Soluble'

No

Record Solubility Data
(e.g., g/100 mL at a specific temperature)

End

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of solubility.
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Gravimetric Method (Shake-Flask)
The gravimetric, or shake-flask, method is a highly reliable technique for determining the

thermodynamic solubility of a compound.

Objective: To determine the mass of 2-nitrobenzenesulfonyl chloride that dissolves in a

specific volume of solvent at a constant temperature.

Materials:

2-Nitrobenzenesulfonyl chloride

Selected organic solvent (anhydrous)

Sealable glass vials

Thermostatically controlled shaker or incubator

Analytical balance

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes or vials

Procedure:

Preparation: Add an excess amount of 2-nitrobenzenesulfonyl chloride to a known volume

(e.g., 5.0 mL) of the selected organic solvent in a sealable vial. The presence of undissolved

solid is essential to ensure saturation.

Equilibration: Seal the vial tightly to prevent solvent evaporation. Place the vial in a

thermostatically controlled shaker and agitate at a constant temperature (e.g., 25 °C) for a

sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the set

temperature for at least 2-4 hours to permit the excess solid to settle.
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Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a syringe. Attach a syringe filter to the syringe and dispense the

filtered solution into a pre-weighed, dry evaporation dish or vial.

Solvent Evaporation: Place the dish or vial in a fume hood or under a gentle stream of inert

gas (e.g., nitrogen) to slowly evaporate the solvent. Avoid heating, as 2-
nitrobenzenesulfonyl chloride can be heat-sensitive.

Mass Determination: Once the solvent has completely evaporated, weigh the dish or vial

containing the solid residue on an analytical balance.

Calculation:

Mass of dissolved solid (g): (Final weight of dish + residue) - (Initial weight of empty dish)

Solubility ( g/100 mL): (Mass of dissolved solid / Volume of solvent sampled) x 100

Spectroscopic Method (UV-Vis)
This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis

spectrum. It is often faster than the gravimetric method but requires the development of a

calibration curve.

Objective: To determine the concentration of 2-nitrobenzenesulfonyl chloride in a saturated

solution by measuring its absorbance.

Materials:

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

2-Nitrobenzenesulfonyl chloride

Selected organic solvent (UV-grade)
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Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of 2-nitrobenzenesulfonyl chloride of a known concentration in

the chosen solvent.

Perform serial dilutions of the stock solution to create a series of standard solutions with

decreasing concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Construct a calibration curve by plotting absorbance versus concentration. The curve

should be linear (obeying the Beer-Lambert Law).

Preparation of Saturated Solution: Prepare a saturated solution of 2-nitrobenzenesulfonyl
chloride as described in steps 1-3 of the Gravimetric Method.

Sample Preparation and Measurement:

Withdraw a small, precise volume of the clear supernatant.

Dilute this sample with a known volume of the solvent to bring its concentration within the

linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Calculation:

Determine the concentration of the diluted sample from the calibration curve.

Calculate the concentration of the original saturated solution by applying the dilution factor.

This concentration is the solubility of the compound.

Safety Considerations
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2-Nitrobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times. All handling should be performed in a well-ventilated fume

hood. Due to its sensitivity to moisture, the use of anhydrous solvents and inert atmosphere

techniques is recommended to prevent hydrolysis of the sulfonyl chloride group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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